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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and

toxicological properties of isopropyl methyl sulfide (CAS No. 1551-21-9). The information is

intended to support researchers, scientists, and drug development professionals in the safe

and effective use of this compound. All quantitative data is presented in structured tables for

ease of reference, and detailed experimental protocols for key safety assessments are

provided.

Chemical and Physical Properties
Isopropyl methyl sulfide, also known as 2-(methylthio)propane, is a flammable liquid.[1][2] Its

key physical and chemical properties are summarized in the table below. This data is a

compilation from various sources and may include estimated values where experimental data is

unavailable.
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Property Value Source(s)

Molecular Formula C4H10S [2]

Molecular Weight 90.19 g/mol [2]

Appearance Colorless to pale yellow liquid

Boiling Point 82.00 to 83.00 °C [2]

Melting Point -101.48 °C [2]

Flash Point
-14.50 °C (6.00 °F) (Tag

Closed Cup) (estimated)

Vapor Pressure
87.415 mmHg @ 25 °C

(estimated)

Water Solubility
3417 mg/L @ 25 °C

(estimated)

logP (o/w) 1.841 (estimated)

Hazard Identification and Classification
Isopropyl methyl sulfide is classified as a highly flammable liquid and vapor.[1][2] The

Globally Harmonized System (GHS) classification is summarized below.

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Signal Word: Danger

Hazard Pictogram:

alt text

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.
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Code Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P233 Keep container tightly closed.

P240
Ground/bond container and receiving

equipment.

P241
Use explosion-proof electrical/ventilating/lighting

equipment.

P242 Use only non-sparking tools.

P243
Take precautionary measures against static

discharge.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P370+P378
In case of fire: Use dry sand, dry chemical or

alcohol-resistant foam to extinguish.

P403+P235 Store in a well-ventilated place. Keep cool.

P501
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Information
Detailed experimental toxicological data for isopropyl methyl sulfide is not readily available in

public databases. The following table summarizes the available information, which is largely

based on predictions and data for similar compounds.
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Toxicity
Endpoint

Value Species Method Source(s)

Acute Oral

Toxicity

LD50 > 5000

mg/kg bw (for

Ethyl Methyl

Sulfide)

Rat
Similar to OECD

401

Acute Dermal

Toxicity
Not determined

Acute Inhalation

Toxicity
Not determined

Ecological Information
Specific experimental data on the ecotoxicity, biodegradability, and bioaccumulation of

isopropyl methyl sulfide is limited. The information below is based on computational models

and data for related sulfur compounds.

Ecological
Endpoint

Value Method Source(s)

Aquatic Toxicity

Data not available.

Sulfides, in general,

are toxic to aquatic

life.

Ready

Biodegradability
Prediction: NO BIOWIN v4.10

Bioaccumulation

Potential

Log BCF = 0.873

(estimated)

Regression-based

method

Log Koc
1.783 (MCI method) /

1.588 (Kow method)
KOCWIN v2.00

Experimental Protocols
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Detailed methodologies for key safety experiments are outlined below. These are based on

internationally recognized guidelines.

Flash Point Determination (Closed-Cup Method)
The flash point is determined using a closed-cup apparatus, such as the Pensky-Martens or

Abel apparatus. The liquid is heated at a slow, constant rate in a closed cup. An ignition source

is directed into the cup at regular temperature intervals. The flash point is the lowest

temperature at which the application of the ignition source causes the vapor above the liquid to

ignite.

Boiling Point Determination
The boiling point can be determined by distillation or using a Thiele tube. In the Thiele tube

method, a small sample is heated in a tube with an inverted capillary. The temperature at which

a rapid stream of bubbles emerges and then ceases upon cooling, with the liquid entering the

capillary, is recorded as the boiling point.

Acute Oral Toxicity (OECD 423: Acute Toxic Class
Method)
This method involves a stepwise procedure with a limited number of animals. A starting dose is

selected from a series of fixed levels (5, 50, 300, 2000 mg/kg). The substance is administered

orally to a group of animals (typically rats). The outcome (mortality or evident toxicity)

determines the next step: dosing at a higher or lower level, or cessation of testing. The method

allows for the classification of the substance into a toxicity class.

Acute Dermal Toxicity (OECD 402)
The test substance is applied to a shaved area of the skin of experimental animals (usually rats

or rabbits) for 24 hours. The animals are observed for signs of toxicity and mortality for at least

14 days. A limit test at a high dose (e.g., 2000 mg/kg) is often performed first.

Acute Inhalation Toxicity (OECD 403/436)
Animals are exposed to the test substance as a vapor, aerosol, or gas in an inhalation chamber

for a defined period (typically 4 hours). Mortality and signs of toxicity are observed during and
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after exposure for up to 14 days. The LC50 (lethal concentration for 50% of the animals) is

determined.

Ready Biodegradability (OECD 301)
A small amount of the test substance is incubated in a mineral medium with a mixed population

of microorganisms. Biodegradation is followed by measuring parameters such as dissolved

organic carbon (DOC) removal, CO2 production, or oxygen uptake over 28 days. A substance

is considered readily biodegradable if it meets specific pass levels within a 10-day window.

Partition Coefficient (n-octanol/water) (OECD 117: HPLC
Method)
The logP value, an indicator of bioaccumulation potential, can be estimated using High-

Performance Liquid Chromatography (HPLC). The retention time of the substance on a

reverse-phase column is correlated with the known logP values of reference compounds.

Safety and Handling
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: Use in a well-ventilated area or with a chemical fume hood. If

ventilation is inadequate, use a NIOSH-approved respirator.

Handling and Storage
Keep away from heat, sparks, open flames, and other ignition sources.

Keep the container tightly closed.

Store in a cool, dry, and well-ventilated place.

Ground and bond containers and receiving equipment to prevent static discharge.

Use non-sparking tools.
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First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms persist.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention

immediately.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back. Containers may explode when heated.

Accidental Release Measures
Eliminate all ignition sources.

Ventilate the area.

Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable container

for disposal.

Do not let the product enter drains.

Disposal and Transportation
Disposal
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Dispose of contents and containers in accordance with local, regional, and national regulations.

Flammable liquids should be handled as hazardous waste and disposed of by a licensed waste

disposal company. Do not pour down drains.

Transportation
Isopropyl methyl sulfide is classified as a flammable liquid for transportation. It is typically

transported under the UN number for flammable liquids not otherwise specified.

UN Number: 1993

Proper Shipping Name: FLAMMABLE LIQUID, N.O.S. (Isopropyl methyl sulfide)

Hazard Class: 3

Packing Group: II

Visualizations
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Preparation

Handling

Emergency Response

Conduct Risk Assessment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Dispense Chemical
(Use Non-Sparking Tools)

Perform Experiment

Store in a Cool, Dry,
Well-Ventilated Area Spill Occurs Fire Occurs Personal Exposure

Evacuate Area Use Appropriate Extinguisher Administer First Aid

Notify Safety Officer

Click to download full resolution via product page

Caption: Workflow for the safe handling of isopropyl methyl sulfide.
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Start Risk Assessment

1. Identify Hazards
(Flammability, Toxicity)

2. Assess Risks
(Likelihood & Severity of Harm)

3. Implement Control Measures
(PPE, Ventilation, Procedures)

4. Review Control Effectiveness

Is Risk Adequately Controlled?

Proceed with Work

Yes

Re-evaluate & Implement
Additional Controls

No

Click to download full resolution via product page

Caption: Logical flow for a chemical risk assessment process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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